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Compound of Interest

Compound Name: 5-Bromoindan-2-ol

Cat. No.: B118872 Get Quote

This technical guide provides essential information regarding the chemical properties of 5-
Bromoindan-2-ol, tailored for researchers, scientists, and professionals in drug development.

The document outlines the compound's molecular formula and weight, and presents a

generalized workflow for its chemical characterization.

Core Chemical Data
The fundamental molecular properties of 5-Bromoindan-2-ol are summarized below. This data

is critical for experimental design, stoichiometric calculations, and analytical interpretations.

Property Value

Molecular Formula C₉H₉BrO[1]

Molecular Weight 213.074 g/mol [1]

Generalized Experimental Workflow for
Characterization
To assist researchers, a standardized workflow for the synthesis and characterization of a

chemical compound such as 5-Bromoindan-2-ol is outlined. This process ensures the purity

and confirms the identity of the synthesized compound before its use in further applications.

Detailed experimental protocols are specific to the synthetic route chosen and the analytical

equipment used, and therefore are not provided here.
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Caption: A generalized workflow for the synthesis, purification, and analysis of a chemical

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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